1H-Benzimidazole-5-aceticacid,alpha-amino-(9CI)

• CAS RN: 106429-31-6
• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 2-amino-2-(3H-benzimidazol-5-yl)acetic acid
• InChI: InChI=1S/C9H9N3O2/c10-8(9(13)14)5-1-2-6-7(3-5)12-4-11-6/h1-4,8H,10H2,(H,11,12)(H,13,14)
• InChI Key: VZFBHCFPPIXYSL-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1C(C(=O)O)N)NC=N2
• synonyms: 1H-Benzimidazole-5-aceticacid,alpha-amino-(9CI)

Description

1H-Benzimidazole-5-acetic acid, alpha-amino-(9CI) is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound is a derivative of benzimidazole and has been synthesized using different methods.

Mechanism Of Action

The mechanism of action of 1H-Benzimidazole-5-acetic acid, alpha-amino-(9CI) is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways in cells. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to inhibit the replication of certain viruses.

Biochemical And Physiological Effects

1H-Benzimidazole-5-acetic acid, alpha-amino-(9CI) has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to reduce inflammation in animal models of arthritis. In addition, it has been shown to have antiviral activity against certain viruses.

Advantages And Limitations For Lab Experiments

The advantages of using 1H-Benzimidazole-5-acetic acid, alpha-amino-(9CI) in lab experiments include its relatively simple synthesis method, its diverse range of potential applications, and its ability to inhibit certain enzymes and signaling pathways. However, its limitations include its low solubility in water, which may limit its use in certain experiments, and its potential toxicity, which may require careful handling.

Future Directions

There are many potential future directions for research involving 1H-Benzimidazole-5-acetic acid, alpha-amino-(9CI). One area of research could focus on optimizing the synthesis method to achieve higher yields and purity of the desired product. Another area of research could focus on further elucidating the mechanism of action of this compound. In addition, research could focus on developing new applications for this compound, such as in the field of materials science or as a potential treatment for viral infections.

Synthesis Methods

The synthesis of 1H-Benzimidazole-5-acetic acid, alpha-amino-(9CI) has been achieved using various methods. One of the most commonly used methods involves the reaction between 2-aminobenzimidazole and chloroacetic acid in the presence of a base. Another method involves the reaction between 2-aminobenzimidazole and glyoxylic acid in the presence of a base. These methods have been optimized to achieve high yields of the desired product.

Scientific Research Applications

1H-Benzimidazole-5-acetic acid, alpha-amino-(9CI) has been extensively studied for its potential applications in various fields. In the field of medicine, it has been studied for its anticancer, anti-inflammatory, and antiviral properties. In the field of agriculture, it has been studied for its potential use as a plant growth regulator. In the field of materials science, it has been studied for its potential use as a building block for the synthesis of new materials.